Cas no 1804404-35-0 (3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1804404-35-0
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4901670
• Update Time: 2025-06-13

3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF3IN/c8-3-4-5(12)1-2-13-6(4)7(9,10)11/h1-2H,3H2
• InChI Key： YHDUXPMXWGYURV-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C(F)(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1804404-35-0)

3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1804404-35-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique trifluoromethyl group, bromomethyl, and iodine substituents, making it a versatile intermediate in organic synthesis. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated compounds, which are pivotal in modern medicinal chemistry.

The compound’s molecular structure, featuring both bromomethyl and iodo functional groups, offers exceptional reactivity for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex molecules, including biaryl structures and heterocyclic scaffolds, which are frequently employed in the synthesis of bioactive compounds. The presence of the trifluoromethyl group further enhances its utility, as fluorinated compounds are known for their improved metabolic stability and bioavailability—a key focus in contemporary drug design.

In recent years, the demand for fluorinated pyridines has surged due to their applications in crop protection and pharmaceutical intermediates. For instance, the agrochemical industry leverages such compounds to develop novel pesticides with enhanced efficacy and environmental safety. Meanwhile, the pharmaceutical sector utilizes 3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine to create targeted therapies for diseases like cancer and inflammatory disorders. This dual applicability aligns with the growing trend of sustainable chemistry and green synthesis, where efficiency and minimal waste generation are prioritized.

From a synthetic perspective, the compound’s iodo substituent facilitates palladium-catalyzed reactions, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where minor structural modifications can significantly alter biological activity. Additionally, the bromomethyl group serves as a handle for further functionalization, such as nucleophilic substitution or radical reactions, expanding its utility in medicinal chemistry and material science.

Another notable aspect of CAS No. 1804404-35-0 is its role in high-throughput screening (HTS) libraries. As drug discovery evolves toward fragment-based design, researchers seek building blocks that offer diverse reactivity and compatibility with automated synthesis platforms. This compound’s balanced properties—such as solubility in common organic solvents and stability under standard reaction conditions—make it an attractive candidate for combinatorial chemistry applications.

Beyond its synthetic utility, 3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine is also relevant to PET (positron emission tomography) tracer development. The iodine atom can be replaced with radioactive isotopes like ¹⁸F, enabling the creation of imaging agents for diagnosing neurological and oncological conditions. This intersection of radiochemistry and drug discovery underscores the compound’s multidisciplinary importance.

In summary, 3-Bromomethyl-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1804404-35-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a valuable tool for researchers tackling challenges in drug development, sustainable agriculture, and molecular imaging. As innovation in these fields accelerates, the demand for such tailored intermediates is expected to grow, reinforcing its significance in modern chemistry.